Cas no 877623-45-5 (1H-Benzimidazole-1-acetic acid, 2-[(2-cyclohexylethyl)thio]-)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2-[(2-cyclohexylethyl)thio]-
• CAS No: 877623-45-5
• MF: C₁₇H₂₂N₂O₂S
• MW: 318.433783054352
• CID: 1912187
• PubChem ID: 69316424
• Update Time: 2025-04-21

1H-Benzimidazole-1-acetic acid, 2-[(2-cyclohexylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-[(2-cyclohexylethyl)thio]-
• [2-(2-cyclohexyl-ethylsulfanyl)-benzoimidazol-1-yl]-acetic acid
• SCHEMBL5113887
• KHEYIRWDWCNBPF-UHFFFAOYSA-N
• 877623-45-5
• DB-336517

• Inchi： 1S/C17H22N2O2S/c20-16(21)12-19-15-9-5-4-8-14(15)18-17(19)22-11-10-13-6-2-1-3-7-13/h4-5,8-9,13H,1-3,6-7,10-12H2,(H,20,21)
• InChI Key： KHEYIRWDWCNBPF-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2N1CC(=O)O)CCC1CCCCC1

Computed Properties

• Exact Mass: 318.14019912Da
• Monoisotopic Mass: 318.14019912Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 80.4Ų